Cas no 116129-07-8 (2-azabicyclo[2.1.1]hexane-1-carboxylic acid;hydrochloride)

2-Azabicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride is a bicyclic amino acid derivative with a constrained ring structure, offering unique steric and electronic properties for applications in medicinal chemistry and drug development. Its rigid scaffold enhances conformational control, making it valuable for designing peptidomimetics and bioactive compounds. The hydrochloride salt form improves solubility and handling in synthetic processes. This compound serves as a versatile building block for exploring structure-activity relationships, particularly in targeting enzymes or receptors requiring precise spatial orientation. Its synthetic utility is further underscored by its potential in fragment-based drug discovery and the development of novel pharmacophores.
2-azabicyclo[2.1.1]hexane-1-carboxylic acid;hydrochloride structure
116129-07-8 structure
Product Name:2-azabicyclo[2.1.1]hexane-1-carboxylic acid;hydrochloride
CAS No:116129-07-8
MF:C6H10ClNO2
MW:163.602100849152
MDL:MFCD08460278
CID:1038628
PubChem ID:17546223
Update Time:2025-05-27

2-azabicyclo[2.1.1]hexane-1-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Azabicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride
    • 2-Aza-bicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride
    • AC1Q3EYC
    • AG-A-37094
    • AGN-PC-01JMIC
    • ANW-70246
    • CTK7I6095
    • MolPort-005-312-831
    • PB25057
    • 2-azabicyclo[2.1.1]hexane-1-carboxylic acid;hydrochloride
    • Z199536584
    • DB-192398
    • P10600
    • DB-355472
    • EN300-35220
    • 2-Azabicyclo[2.1.1]hexane-1-carboxylic acid, hydrochloride (1:1)
    • 2-Azabicyclo[2.1.1]hexane-1-carboxylicacid hcl
    • (1s,4s)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride
    • 2-Azabicyclo[]1.1.1]hexane-1-carboxylic Acid Hydrochloride
    • 116129-07-8
    • AKOS009088071
    • 2-azabicyclo[2.1.1]hexane-1-carboxylicacidhydrochloride
    • 2-Azabicyclo[2.1.1]hexane-1-carboxylic acid--hydrogen chloride (1/1)
    • SS-4932
    • SY171059
    • EN300-7645446
    • CS-0054867
    • A857997
    • 2-Azabicyclo[2.1.1]hexane-1-carboxylic acid, hydrochloride
    • 2-AZABICYCLO[2.1.1]HEXANE-1-CARBOXYLIC ACID HCL
    • DTXSID20589645
    • MFCD08460278
    • MDL： MFCD08460278
    • Inchi： 1S/C6H9NO2.ClH/c8-5(9)6-1-4(2-6)3-7-6;/h4,7H,1-3H2,(H,8,9);1H
    • InChI Key： AKMCEJBIZZGMKP-UHFFFAOYSA-N
    • SMILES： Cl.OC(C12CC(CN1)C2)=O

Computed Properties

  • Exact Mass: 163.0401
  • Monoisotopic Mass: 163.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33

2-azabicyclo[2.1.1]hexane-1-carboxylic acid;hydrochloride Pricemore >>

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(CAS:116129-07-8)2-azabicyclo[2.1.1]hexane-1-carboxylic acid;hydrochloride
Order Number:A857997
Stock Status:in Stock
Quantity:500mg/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:10
Price ($):574.0/2824.0
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Amadis Chemical Company Limited
(CAS:116129-07-8)2-azabicyclo[2.1.1]hexane-1-carboxylic acid;hydrochloride
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Purity:99%/99%
Quantity:500mg/10g
Price ($):574.0/2824.0
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